3-((3-fluorophenyl)(6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one

• IUPAC Name: 11-[(3-fluorophenyl)-(6-hydroxy-[1,3]thiazolo[3,2-b][1,2,4]triazol-5-yl)methyl]-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
• InChI: InChI=1S/C22H20FN5O2S/c23-16-4-1-3-14(8-16)19(20-21(30)28-22(31-20)24-12-25-28)26-9-13-7-15(11-26)17-5-2-6-18(29)27(17)10-13/h1-6,8,12-13,15,19,30H,7,9-11H2
• InChI Key: SHAUCOMGACGFDB-UHFFFAOYSA-N
• Canonical SMILES: C1C2CN(CC1C3=CC=CC(=O)N3C2)C(C4=CC(=CC=C4)F)C5=C(N6C(=NC=N6)S5)O
• Molecular Formula: C22H20FN5O2S
• Molecular Weight: 437.5 g/mol

Description

3-((3-fluorophenyl)(6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one is a useful research compound. Its molecular formula is C22H20FN5O2S and its molecular weight is 437.49. The purity is usually 95%.
BenchChem offers high-quality 3-((3-fluorophenyl)(6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-((3-fluorophenyl)(6-hydroxythiazolo[3,2-b][1,2,4]triazol-5-yl)methyl)-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis of complex heterocyclic compounds, including triazoles, pyridines, and diazocines, involves various chemical reactions that produce novel structures with potential pharmacological activities. Studies like those by Dotsenko et al. (2021) and Chrovian et al. (2018) explore the synthesis of derivatives through reactions such as the Mannich reaction and dipolar cycloaddition, highlighting the versatility of these compounds in generating diverse molecular architectures (Dotsenko et al., 2021) (Chrovian et al., 2018).

Biological Activity and Potential Applications

Several studies focus on the biological activity of these compounds, investigating their potential as antimicrobial, antitumor, and anticonvulsant agents. For instance, Riyadh (2011) and Popova et al. (1999) explore the antimicrobial and antitumor properties of enaminones and fluorinated pyrimidine derivatives, respectively, indicating that these compounds could serve as valuable leads in the development of new therapeutic agents (Riyadh, 2011) (Popova et al., 1999).

Anticonvulsant and Anticancer Studies

Compounds similar to the one mentioned have been evaluated for their anticonvulsant and anticancer activities, with studies by Fiakpui et al. (1999) and Zhang et al. (2007) demonstrating the potential of these compounds in treating epilepsy and inhibiting tumor growth, respectively (Fiakpui et al., 1999) (Zhang et al., 2007).